Cas no 267876-30-2 (3-Cyclopropyl-2,2-difluoropropylazide)
3-Cyclopropyl-2,2-difluoropropylazide Chemical and Physical Properties
Names and Identifiers
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- 3-cyclopropyl-2,2-difluoropropylazide
- EN300-7730186
- 267876-30-2
- (3-azido-2,2-difluoropropyl)cyclopropane
- 3-Cyclopropyl-2,2-difluoropropylazide
-
- Inchi: 1S/C6H9F2N3/c7-6(8,4-10-11-9)3-5-1-2-5/h5H,1-4H2
- InChI Key: UEMUXKSYSCPARX-UHFFFAOYSA-N
- SMILES: FC(CN=[N+]=[N-])(CC1CC1)F
Computed Properties
- Exact Mass: 161.07645362g/mol
- Monoisotopic Mass: 161.07645362g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 14.4Ų
3-Cyclopropyl-2,2-difluoropropylazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7730186-0.05g |
(3-azido-2,2-difluoropropyl)cyclopropane |
267876-30-2 | 95% | 0.05g |
$827.0 | 2024-05-22 | |
| Enamine | EN300-7730186-0.1g |
(3-azido-2,2-difluoropropyl)cyclopropane |
267876-30-2 | 95% | 0.1g |
$867.0 | 2024-05-22 | |
| Enamine | EN300-7730186-0.25g |
(3-azido-2,2-difluoropropyl)cyclopropane |
267876-30-2 | 95% | 0.25g |
$906.0 | 2024-05-22 | |
| Enamine | EN300-7730186-0.5g |
(3-azido-2,2-difluoropropyl)cyclopropane |
267876-30-2 | 95% | 0.5g |
$946.0 | 2024-05-22 | |
| Enamine | EN300-7730186-1.0g |
(3-azido-2,2-difluoropropyl)cyclopropane |
267876-30-2 | 95% | 1.0g |
$986.0 | 2024-05-22 | |
| Enamine | EN300-7730186-2.5g |
(3-azido-2,2-difluoropropyl)cyclopropane |
267876-30-2 | 95% | 2.5g |
$1931.0 | 2024-05-22 | |
| Enamine | EN300-7730186-5.0g |
(3-azido-2,2-difluoropropyl)cyclopropane |
267876-30-2 | 95% | 5.0g |
$2858.0 | 2024-05-22 | |
| Enamine | EN300-7730186-10.0g |
(3-azido-2,2-difluoropropyl)cyclopropane |
267876-30-2 | 95% | 10.0g |
$4236.0 | 2024-05-22 |
3-Cyclopropyl-2,2-difluoropropylazide Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 3-Cyclopropyl-2,2-difluoropropylazide
Comprehensive Overview of 3-Cyclopropyl-2,2-difluoropropylazide (CAS No. 267876-30-2)
The compound 3-Cyclopropyl-2,2-difluoropropylazide (CAS No. 267876-30-2) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This azide-containing derivative features a cyclopropyl ring and difluoromethyl groups, which contribute to its reactivity and stability under various conditions. Researchers are particularly interested in its role as a building block for click chemistry reactions, a field that has exploded in popularity due to its efficiency and versatility in drug discovery and bioconjugation.
One of the most compelling aspects of 3-Cyclopropyl-2,2-difluoropropylazide is its compatibility with CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition), a cornerstone of modern synthetic chemistry. This reaction is widely used to create 1,2,3-triazoles, which are pivotal in developing new therapeutics and advanced materials. The presence of the difluoromethyl moiety enhances the compound's metabolic stability, making it a valuable candidate for probing bioisosteric replacements in medicinal chemistry. Recent studies have highlighted its utility in designing PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology for targeted protein degradation.
In the context of green chemistry, 3-Cyclopropyl-2,2-difluoropropylazide aligns with the growing demand for sustainable synthetic routes. Its efficient synthesis and minimal byproduct formation resonate with the principles of atom economy and reduction of hazardous waste. This has led to increased interest from industries focusing on environmentally friendly production methods. Additionally, its potential use in fluorine-containing polymers has sparked discussions in material science forums, particularly for applications in high-performance coatings and electronic materials.
The compound's nomenclature, 3-Cyclopropyl-2,2-difluoropropylazide, reflects its precise structural attributes, which are critical for structure-activity relationship (SAR) studies. The cyclopropyl ring is known to confer conformational rigidity, while the azide group offers a handle for further functionalization. These features make it a versatile intermediate in the synthesis of complex molecules, including heterocyclic compounds and peptide mimetics. Its CAS No. 267876-30-2 serves as a unique identifier, ensuring accurate referencing in chemical databases and regulatory documents.
From a commercial perspective, 3-Cyclopropyl-2,2-difluoropropylazide is gaining traction in the fine chemicals market, driven by its applications in high-value pharmaceuticals and agrochemicals. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the rising demand from academic and industrial researchers. Its stability under standard storage conditions and compatibility with common solvents further enhance its practicality for laboratory use.
In summary, 3-Cyclopropyl-2,2-difluoropropylazide (CAS No. 267876-30-2) represents a fascinating intersection of synthetic utility and innovative applications. Its relevance in click chemistry, drug discovery, and material science underscores its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing molecular design and sustainable chemistry initiatives.
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